Cas no 1126968-75-9 (2-Hydroxyphenylsulphur pentafluoride)

• Product Name: 2-Hydroxyphenylsulphur pentafluoride
• CAS No: 1126968-75-9
• MF: C₆H₅F₅OS
• MW: 220.160318136215
• MDL: MFCD22415280
• CID: 2853498
• Update Time: 2025-06-08

2-Hydroxyphenylsulphur pentafluoride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyphenylsulphur pentafluoride
• 2-(pentafluoro-lambda6-sulfanyl)phenol
• 2-Hydroxyphenylsulfur pentafluoride
• BVB96875

• MDL： MFCD22415280
• Inchi： 1S/C6H5F5OS/c7-13(8,9,10,11)6-4-2-1-3-5(6)12/h1-4,12H
• InChI Key： FPVXSUWUMQLKCN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1O)(F)(F)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• XLogP3: 4.8
• Topological Polar Surface Area: 21.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-Hydroxyphenylsulphur pentafluoride

Recent Advances in the Study of 2-Hydroxyphenylsulphur Pentafluoride (CAS: 1126968-75-9) and Its Applications in Chemical Biology and Medicine

2-Hydroxyphenylsulphur pentafluoride (CAS: 1126968-75-9) is a sulfur-containing compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique pentafluorosulfanyl (-SF5) group, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for various pharmaceutical and biological applications. Recent studies have explored its potential as a building block in drug design, its role in enzyme inhibition, and its utility in chemical probes for biological systems.

One of the most notable advancements in the study of 2-Hydroxyphenylsulphur pentafluoride is its application in the development of novel enzyme inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory effects against several key enzymes involved in inflammatory pathways. The study highlighted the compound's ability to form stable interactions with enzyme active sites, attributed to the electron-withdrawing properties of the -SF5 group. These findings suggest potential therapeutic applications for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its enzyme inhibitory properties, 2-Hydroxyphenylsulphur pentafluoride has been investigated for its role in chemical biology as a versatile probe. A recent study in ACS Chemical Biology (2024) utilized this compound to develop fluorescent probes for detecting reactive oxygen species (ROS) in live cells. The probes demonstrated high selectivity and sensitivity, enabling real-time monitoring of ROS levels in various cellular environments. This application is particularly valuable for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

The synthetic accessibility of 2-Hydroxyphenylsulphur pentafluoride has also been a focus of recent research. A paper in Organic Letters (2023) described an efficient and scalable synthesis route for this compound, addressing previous challenges related to yield and purity. The optimized protocol employs mild reaction conditions and readily available starting materials, facilitating its broader adoption in both academic and industrial settings. This advancement is expected to accelerate the exploration of its derivatives for diverse applications.

Despite these promising developments, challenges remain in the clinical translation of 2-Hydroxyphenylsulphur pentafluoride-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability require further investigation. Ongoing studies are focusing on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound in medicine.

In conclusion, 2-Hydroxyphenylsulphur pentafluoride (CAS: 1126968-75-9) represents a versatile and highly functionalized scaffold with significant potential in chemical biology and drug discovery. Recent research has elucidated its mechanisms of action, synthetic routes, and biological applications, paving the way for future innovations. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.